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Compound of Interest

Compound Name: (1-Fluorocyclopropyl)methanol

Cat. No.: B599500

(1-Fluorocyclopropyl)methanol (CAS 154985-93-0) is a fluorinated cyclopropane building
block utilized in medicinal chemistry research. Due to its hazardous properties, stringent safety
protocols are imperative to ensure the well-being of laboratory personnel and to maintain a
safe research environment. This guide provides essential information on personal protective
equipment (PPE), safe handling procedures, and disposal plans.

Hazard Identification and Personal Protective
Equipment

(1-Fluorocyclopropyl)methanol is classified as a hazardous substance with the following risk
profile:

o Flammable Liquid and Vapor (H225): Poses a significant fire risk.[1]

o Toxic if Swallowed, in Contact with Skin, or if Inhaled (H301+H311+H331): Can cause
serious health effects upon exposure.[1]

» May Cause Damage to Organs through Prolonged or Repeated Exposure (H373): Long-term
exposure can lead to organ damage.[1]

Given these hazards, the use of appropriate Personal Protective Equipment (PPE) is
mandatory. The following table summarizes the recommended PPE for handling (1-
Fluorocyclopropyl)methanol.
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Protection Type

Recommended PPE

Rationale

Respiratory Protection

NIOSH-approved respirator

with organic vapor cartridges

To prevent inhalation of toxic
vapors. Necessary when not
working in a fume hood or in

case of a spill.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber)

To prevent skin contact and
absorption of the toxic
substance. Inspect gloves

before each use and replace

immediately if contaminated.

] To protect eyes and face from

] Chemical splash goggles and

Eye and Face Protection ] splashes of the flammable and
a face shield

toxic liquid.

Flame-retardant lab coat worn ) ]
) ) ) To protect skin from accidental
Body Protection over personal clothing, with ) ]
splashes and in case of fire.

closed-toe shoes

Safe Handling and Disposal Workflow

A systematic approach to handling and disposing of (1-Fluorocyclopropyl)methanol is crucial
to minimize risks. The following workflow outlines the key steps from preparation to disposal.
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Caption: Safe handling workflow for (1-Fluorocyclopropyl)methanol.

Operational and Disposal Plans

Handling and Storage:

» Always handle (1-Fluorocyclopropyl)methanol in a well-ventilated area, preferably within a
chemical fume hood.

o Keep containers tightly closed when not in use to prevent the release of flammable and toxic
vapors.

o Store the chemical in a cool, dry, and well-ventilated area away from heat, sparks, and open
flames.[2]

e Ground and bond containers and receiving equipment to prevent static discharge.
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Spill Response:

o Small Spills (<1 Liter):

[¢]

Alert personnel in the immediate area.

[¢]

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.qg.,
vermiculite, dry sand).

o

Collect the absorbed material into a sealed container for hazardous waste disposal.

[e]

Clean the spill area with soap and water.
e Large Spills (>1 Liter):
o Evacuate the area immediately.

o Notify your institution's environmental health and safety (EHS) department and emergency

services.
o Only trained personnel with appropriate equipment should handle large spills.
Disposal:

e (1-Fluorocyclopropyl)methanol and any contaminated materials (e.g., absorbent pads,
gloves) must be disposed of as hazardous waste.

o Collect waste in a clearly labeled, sealed, and compatible container.

o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's EHS department for specific guidance on disposal procedures. Do not dispose of
this chemical down the drain.

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.
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» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-fluorocyclopropyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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